2-Butyl-5,5-dimethyl-1,3,2-dioxaborinane

• IUPAC Name: 2-butyl-5,5-dimethyl-1,3,2-dioxaborinane
• InChI: InChI=1S/C9H19BO2/c1-4-5-6-10-11-7-9(2,3)8-12-10/h4-8H2,1-3H3
• InChI Key: JIEQTBJOONVBOH-UHFFFAOYSA-N
• Canonical SMILES: B1(OCC(CO1)(C)C)CCCC
• Molecular Formula: C9H19BO2
• Molecular Weight: 170.06 g/mol

Description

2-Butyl-5,5-dimethyl-1,3,2-dioxaborinane is a useful research compound. Its molecular formula is C9H19BO2 and its molecular weight is 170.06 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Chemical Reactions and Stability : A study by Kuznetsov et al. (1996) described the reaction of 2-isobutyl-5-methyl-4-phenyl-1,3,2-dioxaborinane with acetonitrile, producing a dihydro1,3-oxazine derivative in a 50:50 ratio (Kuznetsov, Alekseeya, & Gren, 1996). This indicates its reactivity and potential for creating complex organic structures.

• Crystal Structure Analysis : The work of Polozov et al. (1995, 1996) focused on the crystal structure of similar compounds, revealing strong conformational preferences. This information is crucial for understanding the molecular dynamics and potential applications of these compounds (Polozov et al., 1995); (Polozov, Khotinen, & Klimovitskii, 1996).

• Organic Synthesis and Catalysis : Lightfoot et al. (2003) discussed the use of 4,4,6-Trimethyl-2-vinyl-1,3,2-dioxaborinane as a reagent for vinylboronate Heck couplings, offering improved selectivity and stability. This showcases its applicability in organic synthesis (Lightfoot et al., 2003).

• Antimicrobial Activity : Babu et al. (2008) found that most 5,5-dimethyl-2-oxido-[1,3,2]-dioxaphosphorinane-2-yl-amino carboxylates show moderate antimicrobial activity against various fungi and bacteria, indicating a potential application in the field of antimicrobial agents (Babu, Prasad, Reddy, & Raju, 2008).

• Conformational Analysis : Various studies by Kuznetsov and colleagues have explored the conformational dynamics of related 1,3,2-dioxaborinane derivatives, providing insights into their molecular behavior and potential uses in stereochemistry (Kuznetsov et al., 1978, 2013); (Kuznetsov, 2013).

• Copolymerization and Material Science : Kobayashi et al. (1980) demonstrated the copolymerization of 2-phenoxy-1,3,2-dioxaphosphorinanes with α-keto acids, leading to copolymers with unique properties, suitable for applications in material science (Kobayashi, Yokoyama, & Saegusa, 1980).

• Phosphorinane Synthons : Weener et al. (1998) synthesized the first chiral isocyanomethylphosphonate synthons, demonstrating their potential in organic synthesis and catalysis (Weener et al., 1998).